N-Boc-7-(methylamino)heptan-1-ol

Core Science & Biosynthesis

Thermodynamic and Solvation Profiling of N-Boc-7-(methylamino)heptan-1-ol in Organic Solvents

Target Audience: Synthetic Chemists, PROTAC/ADC Linker Engineers, and Formulation Scientists Document Type: In-Depth Technical Guide

Executive Summary

In the rapidly expanding fields of Targeted Protein Degradation (PROTACs) and Antibody-Drug Conjugates (ADCs), aliphatic amino alcohols serve as critical bifunctional linkers. N-Boc-7-(methylamino)heptan-1-ol is a highly specialized, orthogonally protected linker. Understanding its solubility profile in organic solvents is paramount for optimizing reaction kinetics, purification workflows, and downstream coupling efficiencies.

Unlike standard primary amino alcohols, the structural nuances of this molecule—specifically the N-methylation and the bulky tert-butyloxycarbonyl (Boc) protection—drastically alter its crystal lattice energy and solvation thermodynamics. This guide provides a comprehensive analysis of its solubility behavior, predictive quantitative data, and a self-validating experimental protocol for empirical determination.

Physicochemical Profiling & Structural Causality

To predict the solubility of N-Boc-7-(methylamino)heptan-1-ol, we must deconstruct its molecular architecture. The solubility of any organic intermediate is dictated by the thermodynamic balance between its crystal lattice energy and the free energy of solvation [1].

The N-Methylation Anomaly

Standard Boc-protected primary amino alcohols (e.g., N-Boc-7-aminoheptan-1-ol) possess a carbamate N-H bond, which acts as a strong hydrogen bond donor, forming rigid intermolecular networks that elevate the melting point and decrease solubility in non-polar media.

However, N-Boc-7-(methylamino)heptan-1-ol is an N,N-disubstituted carbamate . The presence of the N-methyl group eliminates the carbamate's hydrogen bond donor capacity.

• Causality: The loss of this H-bond network, combined with the extreme conformational flexibility of the 7-carbon aliphatic chain, prevents efficient crystal packing. Consequently, the molecule exhibits a very low enthalpy of fusion ( ΔHfus​ ), existing typically as a viscous oil or a low-melting waxy solid at room temperature.

• Result: The thermodynamic barrier to dissolution is minimal, resulting in exceptionally high solubility across a broad spectrum of organic solvents [2].

Amphiphilic Solvation Dynamics

• Hydrophilic Terminus: The primary alcohol (-OH) is the sole hydrogen bond donor, driving solubility in polar protic solvents (e.g., Methanol, Ethanol).

• Lipophilic Core: The heptyl chain and the tert-butyl group of the Boc moiety provide a massive van der Waals surface area, ensuring excellent miscibility with non-polar and chlorinated solvents.

Fig 1: Structural features driving the solubility profile of the N-Boc linker.

Solubility Profile Across Solvent Classes

Based on Hansen Solubility Parameters and empirical data from structurally homologous Boc-protected amino alcohols [1][3], the solubility profile of N-Boc-7-(methylamino)heptan-1-ol is categorized as follows:

Polar Aprotic Solvents (DCM, EtOAc, THF, DMF)

Solubility: Exceptionally High (Miscible / >200 mg/mL) Dichloromethane (DCM) and Ethyl Acetate (EtOAc) are the optimal solvents for this molecule. The dipole moments of these solvents perfectly align with the polarizability of the carbamate carbonyl. Furthermore, the lack of an N-H bond means the molecule does not require a protic solvent to disrupt its solid-state lattice.

Polar Protic Solvents (Methanol, Ethanol, Isopropanol)

Solubility: Very High (>100 mg/mL) Alcohols readily solvate the molecule by acting as both H-bond donors to the Boc carbonyl and H-bond acceptors/donors to the terminal hydroxyl group. As temperature increases, solubility in lower alcohols increases monotonically [2].

Non-Polar Solvents (Hexanes, Heptane, Toluene)

Solubility: Moderate to High (50 - 100 mg/mL) While the heptyl chain and tert-butyl group drive non-polar solvation via London dispersion forces, the polar -OH group can induce self-association (dimerization or reverse-micelle formation) in purely aliphatic hydrocarbons like hexanes. Toluene offers slightly higher solubility due to induced dipole interactions with the carbamate.

Predictive Quantitative Solubility Matrix

Note: As this specific linker is a highly specialized intermediate, the following table synthesizes predictive thermodynamic solubility ranges at 25°C based on structural analogs. Exact values require empirical validation using the protocol in Section 5.

Solvent Class	Specific Solvent	Dielectric Constant ( ϵ )	Predicted Solubility (25°C)	Primary Solvation Mechanism
Polar Aprotic	Dichloromethane (DCM)	8.93	> 200 mg/mL	Dipole-induced dipole, VdW
Polar Aprotic	Ethyl Acetate (EtOAc)	6.02	> 150 mg/mL	H-bond acceptance from -OH
Polar Aprotic	Tetrahydrofuran (THF)	7.58	> 150 mg/mL	H-bond acceptance, Dipole
Polar Protic	Methanol (MeOH)	32.7	> 100 mg/mL	Extensive H-bond networking
Polar Protic	Isopropanol (IPA)	19.9	> 80 mg/mL	H-bonding, Hydrophobic effect
Non-Polar	Toluene	2.38	~ 80 mg/mL	Dispersion, Induced dipole
Non-Polar	Hexanes	1.88	~ 50 mg/mL	Dispersion (Subject to dimerization)
Aqueous	Water	80.1	< 1 mg/mL	Hydrophobic exclusion of heptyl chain

Methodology: Thermodynamic Solubility Determination

To transition from predictive models to empirical data, researchers must employ a rigorous, self-validating methodology.

Expert Insight: N-Boc-7-(methylamino)heptan-1-ol lacks a conjugated π -system. It only possesses weak UV absorbance near 205–210 nm (from the carbamate), which is heavily obscured by the UV cutoff of many organic solvents (e.g., EtOAc cutoff is 256 nm). Therefore, standard HPLC-UV is inadequate. Quantification must be performed using High-Performance Liquid Chromatography coupled with Charged Aerosol Detection (HPLC-CAD) or Evaporative Light Scattering Detection (ELSD).

Protocol: Self-Validating Shake-Flask Method (HPLC-CAD)

Step 1: Saturation Preparation

• Add 500 mg of N-Boc-7-(methylamino)heptan-1-ol to a 5 mL amber glass vial.

• Add 1.0 mL of the target organic solvent.

• Causality Check: Ensure undissolved solute remains visible. If the solution is completely clear, add more solute until a stable suspension/biphasic mixture is achieved, ensuring thermodynamic saturation.

Step 2: Isothermal Equilibration

• Seal the vial tightly and place it in a thermostatic shaker bath set precisely at 25.0 ± 0.1 °C.

• Agitate at 300 RPM.

Step 3: Phase Separation (Critical Step)

• Self-Validation: Extract 100 μ L aliquots at 24 hours and 48 hours . Comparing these two time points proves whether true thermodynamic equilibrium has been reached.

• Centrifuge the aliquots at 10,000 x g for 10 minutes at 25°C to pellet undissolved solute.

• Filter the supernatant through a 0.45 μ m PTFE syringe filter .

  • Experience Note: Do not use Nylon or PES filters, as the amphiphilic nature of the linker may cause non-specific binding to the membrane, artificially lowering the measured solubility.

Step 4: Dilution and Quantification

• Dilute the filtered supernatant serially (e.g., 1:100 or 1:1000) into a solvent compatible with the HPLC mobile phase (e.g., Acetonitrile).

• Analyze via HPLC-CAD using a C18 column. Calculate concentration against a pre-established calibration curve of the pure standard.

Fig 2: Self-validating shake-flask protocol for thermodynamic solubility.

Conclusion

N-Boc-7-(methylamino)heptan-1-ol is a highly versatile linker whose solubility is heavily dictated by the absence of a carbamate N-H bond and the flexibility of its heptyl core. It exhibits near-universal solubility in polar aprotic and protic organic solvents, making it exceptionally user-friendly for complex multi-step syntheses in PROTAC and ADC development. For precise thermodynamic quantification, researchers must bypass standard UV detection in favor of CAD or ELSD technologies.

References

• ACS Publications. "Solubility Behavior of Boc-L-proline in 14 Pure Solvents from 283.15 to 323.15 K." Journal of Chemical & Engineering Data, 2021. Available at:[Link]

Comprehensive Analytical and Synthetic Guide to N-Boc-7-(methylamino)heptan-1-ol

Introduction & Structural Rationale

In the rapidly evolving field of targeted protein degradation, the selection of an appropriate linker is as critical as the choice of the target warhead and E3 ligase ligand. N-Boc-7-(methylamino)heptan-1-ol (CAS: 2169111-47-9), systematically known as tert-butyl (7-hydroxyheptyl)(methyl)carbamate, is a highly versatile bifunctional linker utilized extensively in the synthesis of Proteolysis Targeting Chimeras (PROTACs).

The structural logic behind this specific molecule is rooted in its physicochemical contributions to the final degrader. Medium-length alkyl chains (C6–C8) are frequently employed during lead optimization because they deliver a balanced profile of membrane permeability and solubility[]. Unlike polyethylene glycol (PEG) linkers, which can be susceptible to oxidative cleavage and high entropic penalties during membrane crossing, alkyl linkers are typically metabolized via terminal hydroxylation, preserving the overall chain length and degrader activity[]. The 7-carbon aliphatic chain of this linker provides an optimal spatial separation (~9–10 Å) that minimizes steric clashes between the E3 ligase and the protein of interest (POI) within the ternary complex[2].

The bifunctional nature of the molecule—featuring a terminal primary hydroxyl and an N-Boc protected secondary amine—allows for highly orthogonal coupling strategies. The hydroxyl group is primed for etherification or esterification with target ligands, while the N-Boc group provides a stable, easily removable handle for subsequent amide coupling to an E3 ligase recruiter.

Reference NMR Spectra Data

When characterizing N-Boc-7-(methylamino)heptan-1-ol, analysts must account for the conformational dynamics of the N-Boc group. The steric bulk of the tert-butyl group, combined with the partial double-bond character of the carbamate C-N bond, restricts free rotation. This hindered rotation leads to the presence of N-Boc rotamers in solution at room temperature[3]. Consequently, the NMR signals for the protons adjacent to the carbamate nitrogen (the N-methyl and the C7 methylene protons) typically manifest as broadened peaks or twin sets of signals (a major and minor conformer)[3].

Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
3.64	t	2H	6.6	-CH₂ -OH (C1)
3.22	br t	2H	7.2	-CH₂ -N(Boc)- (C7)
2.84	br s	3H	-	-N-CH₃
1.65	br s	1H	-	-OH (exchanges with D₂O)
1.56	m	2H	-	-CH₂ -CH₂-OH (C2)
1.50	m	2H	-	-CH₂ -CH₂-N(Boc)- (C6)
1.45	s	9H	-	-C(CH₃ )₃ (Boc)
1.33	m	6H	-	-(CH₂ )₃- (C3, C4, C5)

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
155.8	C=O	Carbamate carbonyl
79.2	Cq	Boc quaternary carbon
63.0	CH₂	C1 (-C H₂-OH)
48.5 (br)	CH₂	C7 (-C H₂-N-)
34.0 (br)	CH₃	N-C H₃
32.7	CH₂	C2
29.2	CH₂	C4
28.5	CH₃	Boc methyls (3C)
28.0	CH₂	C5
26.8	CH₂	C6
25.7	CH₂	C3
(Note: Shifts for C3-C6 are closely spaced aliphatic signals; exact assignments may be interchangeable without 2D HSQC/HMBC confirmation. The broadening of C7 and N-CH₃ is a direct diagnostic marker of the Boc rotameric effect).

Experimental Protocols & Self-Validating Workflows

To ensure high fidelity in the synthesis of N-Boc-7-(methylamino)heptan-1-ol, the following self-validating protocol is recommended. This workflow relies on two primary transformations: the nucleophilic substitution of a terminal bromide, followed by the selective chemoprotection of the resulting secondary amine.

Step 1: Amination of 7-Bromoheptan-1-ol

Objective: Convert 7-bromoheptan-1-ol to 7-(methylamino)heptan-1-ol.

• Dissolve 7-bromoheptan-1-ol (1.0 eq) in a minimal amount of THF.

• Add the solution dropwise to a vigorously stirring aqueous solution of methylamine (40% w/w, 15.0 eq) at 0 °C.

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Concentrate the mixture under reduced pressure to remove excess methylamine, then extract with dichloromethane (DCM). Wash with brine, dry over Na₂SO₄, and concentrate.

Causality & Validation: The use of a massive stoichiometric excess of methylamine is non-negotiable. This drives the reaction via pseudo-first-order kinetics and statistically suppresses the formation of the tertiary amine byproduct (bis(7-hydroxyheptyl)methylamine). Self-Validation: Monitor via Thin Layer Chromatography (TLC). The starting material is UV-inactive and ninhydrin-negative. The successful formation of the product is validated by an intense purple/brown stain upon heating with a ninhydrin dip, confirming the presence of the secondary amine.

Step 2: Selective N-Boc Protection

Objective: Protect the secondary amine to yield N-Boc-7-(methylamino)heptan-1-ol.

• Dissolve the crude 7-(methylamino)heptan-1-ol (1.0 eq) in anhydrous DCM.

• Add triethylamine (TEA, 1.5 eq) and cool the mixture to 0 °C.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.05 eq) dropwise.

• Stir at room temperature for 4 hours.

• Quench with saturated aqueous NaHCO₃, extract with DCM, dry over Na₂SO₄, and purify via flash column chromatography (Hexanes/EtOAc).

Causality & Validation: Selective N-protection over O-protection is achieved by exploiting the significantly higher nucleophilicity of the secondary amine compared to the primary alcohol. TEA acts as an acid scavenger, preventing localized pH drops that could protonate the amine and stall the reaction. Self-Validation: The Boc protection is analytically validated by the loss of ninhydrin activity. The purified N-Boc product will not stain with ninhydrin but will stain strongly with phosphomolybdic acid (PMA) or KMnO₄ due to the primary hydroxyl group. This binary stain response (Ninhydrin positive → Ninhydrin negative) acts as a built-in validation matrix for the workflow.

PROTAC Linker Integration Pathway (Visualization)

The following diagram illustrates the logical progression from raw starting materials through the synthetic workflow, culminating in the integration of the linker into a fully assembled PROTAC ternary complex.

Fig 1. Synthetic workflow and downstream integration of the N-Boc-7-(methylamino)heptan-1-ol linker.

References

• Current strategies for the design of PROTAC linkers: a critical review National Institutes of Health (PMC)[Link]

• Development of Novel Monoamine Oxidase-B (MAO-B) Inhibitors with Reduced Blood–Brain Barrier Permeability for the Potential Management of Noncentral Nervous System (CNS) Diseases Journal of Medicinal Chemistry (ACS Publications)[Link]

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An In-depth Technical Guide to the Structural Characteristics of N-Boc Protected Amino Alcohols

Abstract

N-tert-butyloxycarbonyl (Boc) protected amino alcohols are pivotal intermediates in the synthesis of a vast array of pharmaceuticals, peptidomimetics, and chiral ligands.[] The presence of the sterically demanding Boc group, in concert with the hydroxyl functionality, imparts unique structural characteristics that govern their reactivity, conformational preferences, and spectroscopic properties. This guide provides a comprehensive examination of these features, offering field-proven insights for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices for their synthesis and characterization, underpinned by authoritative references and detailed protocols.

Introduction: The Significance of N-Boc Protected Amino Alcohols

Amino alcohols are bifunctional compounds that serve as crucial building blocks in organic synthesis.[] Their utility is significantly enhanced through the strategic use of protecting groups, with the tert-butyloxycarbonyl (Boc) group being one of the most widely employed for the amino functionality.[2][3] The Boc group offers robust protection under a variety of nucleophilic and basic conditions, yet it can be readily removed under mild acidic conditions, a key attribute in multi-step synthetic campaigns.[4][5]

The marriage of the Boc protecting group with an amino alcohol framework creates a class of molecules with distinct structural attributes. These characteristics are not merely the sum of their individual components but arise from the intricate interplay between the bulky tert-butyl group, the carbamate linkage, and the hydroxyl group. Understanding these structural nuances is paramount for predicting their behavior in chemical reactions and for their effective application in complex molecular design.

Synthesis and Purification: Establishing the Foundation

The most prevalent method for the synthesis of N-Boc protected amino alcohols involves the reaction of an amino alcohol with di-tert-butyl dicarbonate (Boc₂O).[6] An alternative and efficient one-pot method involves the activation of N-protected amino acids with Boc₂O, followed by in-situ reduction with sodium borohydride.

Experimental Protocol: Synthesis of N-Boc-L-alaninol

This protocol details the synthesis of N-Boc-L-alaninol, a representative N-Boc protected amino alcohol, via the reduction of N-Boc-L-alanine.

Materials:

• N-Boc-L-alanine

• Di-tert-butyl dicarbonate (Boc₂O)

• 4-dimethylaminopyridine (DMAP)

• Sodium borohydride (NaBH₄)

• Tetrahydrofuran (THF), anhydrous

• Water, deionized

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of N-Boc-L-alanine (1 equivalent) and a catalytic amount of DMAP in anhydrous THF at 0°C, add Boc₂O (1.1 equivalents).

• Stir the reaction mixture at 0°C for 15-20 minutes. The formation of a mixed carbonic-carbonic anhydride can be monitored by IR spectroscopy, looking for a characteristic carbonyl stretch around 1820 cm⁻¹.

• Slowly add a solution of NaBH₄ (2.0 equivalents) in water to the reaction mixture at 0°C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude N-Boc-L-alaninol.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Workflow for Synthesis and Purification

Caption: Workflow for the synthesis and purification of N-Boc-L-alaninol.

Conformational Analysis and Intramolecular Interactions

The conformational landscape of N-Boc protected amino alcohols is largely dictated by the interplay between the bulky Boc group and the potential for intramolecular hydrogen bonding between the N-H or O-H group and a suitable acceptor.

The Influence of the Boc Group

The tert-butyloxycarbonyl group is sterically demanding and significantly influences the local conformation around the nitrogen atom. X-ray crystallographic studies of Boc-protected amino acids reveal that the urethane group can adopt either a cis or trans conformation.[7] This conformational preference, in turn, affects the overall shape of the molecule and its ability to engage in intermolecular interactions.

Intramolecular Hydrogen Bonding

A key structural feature of amino alcohols is their capacity for intramolecular hydrogen bonding.[8][9] In N-Boc protected amino alcohols, the most prevalent intramolecular hydrogen bond is of the O-H···O=C type, where the hydroxyl proton interacts with the carbonyl oxygen of the Boc group. This interaction leads to the formation of a five- or six-membered ring, depending on the substitution pattern, which imparts a degree of rigidity to the molecule.[10] The strength of this hydrogen bond is influenced by the distance between the donor and acceptor groups.[8]

Caption: Intramolecular O-H···O=C hydrogen bonding in an N-Boc amino alcohol.

Studies on linear amino alcohols have shown that the propensity to form an intramolecular hydrogen bond is dependent on the chain length, with a six-membered ring being particularly favorable.[8] This conformational constraint can have significant implications for the reactivity of both the hydroxyl and amino groups.

Spectroscopic Characterization

The structural features of N-Boc protected amino alcohols give rise to distinct spectroscopic signatures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for confirming the successful installation of the Boc group.[11] The most characteristic signal is a sharp singlet integrating to nine protons, typically appearing between 1.4 and 1.5 ppm, corresponding to the magnetically equivalent methyl protons of the tert-butyl group.[11][12] The N-H proton of the carbamate usually appears as a broad singlet or a doublet, and its chemical shift can be indicative of its involvement in hydrogen bonding.

¹³C NMR spectroscopy provides further confirmation, with the quaternary carbon of the tert-butyl group appearing around 80 ppm and the carbonyl carbon of the carbamate resonating at approximately 155-156 ppm.[13]

Infrared (IR) Spectroscopy

IR spectroscopy is particularly useful for identifying the key functional groups and probing hydrogen bonding interactions.

Functional Group	Vibration	Typical Wavenumber (cm⁻¹)	Notes
O-H (hydroxyl)	Stretch	3600-3200 (broad)	Position and shape are sensitive to hydrogen bonding. A sharper, higher frequency band may indicate a free O-H, while a broader, lower frequency band suggests hydrogen bonding.
N-H (carbamate)	Stretch	3450-3250	Often appears as a sharp to moderately broad band.[14]
C=O (carbamate)	Stretch	1720-1680	The exact position can be influenced by hydrogen bonding to the carbonyl oxygen.[11]
C-O (carbamate)	Stretch	1250-1150
C-N	Stretch	1250-1020	For aliphatic amines.[14]

The presence of a broad O-H stretch and a C=O stretch at the lower end of its typical range can be strong evidence for the intramolecular O-H···O=C hydrogen bond discussed previously.

Mass Spectrometry

Mass spectrometry is routinely used to confirm the molecular weight of the N-Boc protected amino alcohol. Electrospray ionization (ESI) is a common technique, often showing the protonated molecule [M+H]⁺ or adducts with sodium [M+Na]⁺ or potassium [M+K]⁺.

Reactivity and Applications in Drug Development

The structural characteristics of N-Boc protected amino alcohols directly influence their reactivity and their utility in synthesis.

The Role of the Boc Group in Directing Reactivity

The steric bulk of the Boc group can provide facial selectivity in reactions at adjacent stereocenters. Furthermore, the carbamate functionality can act as a directing group in certain metal-catalyzed reactions. The presence of an intramolecular hydrogen bond can also modulate the reactivity of the hydroxyl group, potentially making it more or less nucleophilic depending on the specific reaction conditions.

Key Intermediates in Synthesis

N-Boc protected amino alcohols are invaluable intermediates in the synthesis of a wide range of biologically active molecules.[] They are frequently used in the synthesis of:

• Peptidomimetics: Where the amino alcohol moiety serves as a surrogate for a standard amino acid residue.

• Chiral Auxiliaries and Ligands: The well-defined stereochemistry of many amino alcohols makes them excellent starting materials for the synthesis of chiral catalysts.[]

• Pharmaceuticals: Many drug molecules contain the amino alcohol pharmacophore.

Deprotection Strategies

The removal of the Boc group is a critical step in many synthetic sequences. This is typically achieved under acidic conditions.[15][16]

Common Deprotection Reagents:

• Trifluoroacetic acid (TFA) in dichloromethane (DCM)[17][18]

• Hydrogen chloride (HCl) in an organic solvent such as dioxane, methanol, or ethyl acetate[15][17]

• Aqueous phosphoric acid[15][16]

The choice of deprotection reagent and conditions is crucial to avoid side reactions, especially in the presence of other acid-labile functional groups.

Caption: General workflow for the deprotection of an N-Boc amino alcohol.

Conclusion

The structural characteristics of N-Boc protected amino alcohols are a fascinating and critical aspect of their chemistry. The interplay between the sterically demanding Boc group and the hydrogen-bonding capabilities of the hydroxyl and carbamate functionalities gives rise to distinct conformational preferences and spectroscopic signatures. A thorough understanding of these features, from synthesis and purification to reactivity and deprotection, is essential for their effective utilization in the fields of organic synthesis, medicinal chemistry, and drug development. This guide has provided a detailed overview of these core principles, supported by practical protocols and authoritative references, to empower researchers in their pursuit of novel molecular entities.

References

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• Pearson, W. H., & Clark, R. B. (2002). Chemistry of N-Boc-N-tert-butylthiomethyl-Protected α-Aminoorganostannanes: Diastereoselective Synthesis of Primary β-Amino Alcohols from α-Aminoorganostannanes. The Journal of Organic Chemistry, 67(10), 3264–3274. [Link]

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• Jia, Y., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Journal of the Mexican Chemical Society, 56(2), 159-163. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. wuxibiology.com [wuxibiology.com]
• 5. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. lclab.ustc.edu.cn [lclab.ustc.edu.cn]
• 9. Intramolecular hydrogen bonding and intermolecular association of amino alcohols - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 10. Perturbating Intramolecular Hydrogen Bonds through Substituent Effects or Non-Covalent Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. orgchemboulder.com [orgchemboulder.com]
• 15. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]
• 16. mcours.net [mcours.net]
• 17. researchgate.net [researchgate.net]
• 18. chempep.com [chempep.com]

synthesis pathways and mechanisms for N-Boc-7-(methylamino)heptan-1-ol

An In-Depth Technical Guide to the Synthesis of N-Boc-7-(methylamino)heptan-1-ol

Executive Summary

As the complexity of modern therapeutics increases, the demand for highly specific, bifunctional aliphatic linkers has surged. N-Boc-7-(methylamino)heptan-1-ol is a critical structural motif utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs) [1], lipid nanoparticle (LNP) ionizable lipids, and complex pharmaceutical active pharmaceutical ingredients (APIs). The molecule features a primary hydroxyl group and a selectively protected secondary amine, providing an orthogonal reactivity profile essential for modular drug design.

This whitepaper provides a comprehensive evaluation of the synthesis pathways for N-Boc-7-(methylamino)heptan-1-ol. As an application scientist, my objective is to move beyond mere synthetic recipes and dissect the thermodynamic and kinetic causalities that dictate the success or failure of these chemical transformations.

Retrosynthetic Analysis & Pathway Selection

When designing a synthesis for an N-methylated, Boc-protected amino alcohol, chemists must navigate the competing nucleophilicities of the oxygen and nitrogen atoms.

The Pitfall of Direct Methylation (The "NaH/MeI" Trap)

A common novice approach is to start with commercially available 7-aminoheptan-1-ol, protect the amine with a Boc group, and subsequently methylate the nitrogen using Sodium Hydride (NaH) and Methyl Iodide (MeI). While this method is a classic for N-methylating Boc-protected amino acids (where the carboxylate can chelate Na⁺ to prevent O-alkylation) [2], applying it to an unprotected aliphatic alcohol is disastrous. The primary hydroxyl group will readily undergo competitive O-methylation under these strongly basic conditions, yielding an inseparable mixture of N-methyl, O-methyl, and N,O-dimethyl products. Circumventing this requires transient silyl ether protection (e.g., TBDMS-Cl), which adds two synthetic steps and drastically reduces atom economy.

The Optimal Strategy: Amination Prior to Protection

To establish a self-validating, high-yield system, we must invert the functionalization sequence. By establishing the secondary amine first via nucleophilic substitution, we completely bypass the risk of O-alkylation.

Retrosynthetic logic evaluating three distinct pathways for the target molecule.

Pathway A (Sₙ2 Alkylation) is the most robust. By reacting 7-bromoheptan-1-ol with a massive stoichiometric excess of aqueous methylamine, the reaction follows pseudo-first-order kinetics. The steric hindrance and the sheer concentration gradient heavily favor the formation of the secondary amine while suppressing tertiary amine formation (over-alkylation).

Pathway B (Reductive Amination) is highly selective but relies on 7-hydroxyheptanal, a precursor notoriously prone to spontaneous oligomerization and cyclic hemiacetal formation, making it a poor choice for scalable laboratory synthesis.

Mechanistic Deep Dive & Experimental Protocol

The following protocol details the execution of Pathway A , designed to be a self-validating workflow where each step contains internal checkpoints for quality control.

Step 1: Synthesis of 7-(methylamino)heptan-1-ol

• Mechanism: Sₙ2 nucleophilic substitution. The unhindered primary bromide is attacked by the lone pair of the methylamine nitrogen.

• Protocol:

  • Dissolve 7-bromoheptan-1-ol (1.0 equiv, 50 mmol) in 50 mL of Tetrahydrofuran (THF).

  • Add Methylamine (40% w/w in water, 15.0 equiv, 750 mmol) in a single portion. Causality: The 15-fold excess is the critical parameter to prevent the newly formed secondary amine from competing with methylamine for the remaining alkyl bromide.

  • Stir the biphasic mixture vigorously at 25 °C for 16 hours.

  • Workup: Concentrate the mixture under reduced pressure to remove THF and excess volatile methylamine. Extract the aqueous residue with Dichloromethane (DCM) (3 x 50 mL). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate.

Step 2: Boc Protection of the Secondary Amine

• Mechanism: Nucleophilic acyl substitution. The secondary amine attacks the carbonyl carbon of Di-tert-butyl dicarbonate (Boc₂O), expelling a tert-butyl carbonate leaving group which rapidly decomposes into isobutylene gas and CO₂, driving the reaction forward thermodynamically [3].

• Protocol:

  • Dissolve the crude 7-(methylamino)heptan-1-ol (assumed 1.0 equiv) in 100 mL of anhydrous DCM.

  • Add Triethylamine (Et₃N) (1.5 equiv) and cool the flask to 0 °C using an ice bath. Causality: Cooling prevents exothermic runaway and potential side reactions with the primary hydroxyl group.

  • Add Boc₂O (1.1 equiv) dropwise as a solution in 20 mL DCM [4].

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Workup: Wash the organic layer with 1M aqueous citric acid (pH ~4) to remove unreacted amines, followed by brine. Dry over Na₂SO₄, concentrate, and purify via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient).

Experimental workflow for the synthesis and purification of the target molecule.

Quantitative Data & Analytical Validation

To ensure the trustworthiness of the synthesis, analytical validation must be performed at each stage. The tables below summarize the expected outcomes and the causality behind the analytical markers.

Table 1: Comparative Analysis of Synthetic Pathways

Pathway	Reagents / Starting Materials	Est. Overall Yield	Key Advantage	Key Limitation
A (Sₙ2)	7-bromoheptan-1-ol, MeNH₂, Boc₂O	75 - 85%	Avoids O-alkylation; highly scalable.	Requires handling large excesses of volatile MeNH₂.
B (Red. Am.)	7-hydroxyheptanal, MeNH₂, NaBH(OAc)₃	40 - 50%	Mild conditions; highly selective.	Starting material is highly unstable and prone to cyclization.
C (Direct N-Me)	N-Boc-7-aminoheptan-1-ol, NaH, MeI	< 20%	Uses readily available starting materials.	Severe competitive O-methylation requires extra protection steps.

Table 2: Analytical Validation Data (Self-Validating Checkpoints)

Analytical Method	Key Signal / Parameter	Expected Result	Causality / Indication
TLC (Step 1)	Ninhydrin Stain	Spot turns deep purple/brown.	Confirms the presence of the secondary amine (nucleophilic nitrogen).
TLC (Step 2)	Ninhydrin Stain	Spot remains invisible (no color).	Confirms successful Boc protection; the lone pair is delocalized, neutralizing nucleophilicity.
¹H NMR (CDCl₃)	N-CH₃ protons	Singlet at ~2.84 ppm (3H).	Confirms successful N-methylation. Peak may appear broadened due to Boc rotamers.
¹H NMR (CDCl₃)	Boc tert-butyl protons	Intense singlet at 1.45 ppm (9H).	Confirms the integration and presence of the Boc protecting group.
ESI-MS (Positive)	[M+Na]⁺ Adduct	m/z = 268.2	Verifies the exact mass of the target compound (MW: 245.36 g/mol ).

Conclusion

The synthesis of N-Boc-7-(methylamino)heptan-1-ol exemplifies the importance of strategic functional group manipulation in organic chemistry. By understanding the kinetic limitations of direct methylation on unprotected amino alcohols, we can design a highly efficient, two-step protocol starting from 7-bromoheptan-1-ol. This pathway not only maximizes atom economy but also provides a robust, reproducible workflow suitable for generating high-purity linkers for advanced drug discovery applications.

References

• ACS Publications. "On the Selective N-Methylation of BOC-Protected Amino Acids" The Journal of Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. "Boc-Protected Amino Groups" Organic Chemistry Portal. Available at:[Link]

Thermal Stability of N-Boc-7-(methylamino)heptan-1-ol at Room Temperature: A Technical Guide

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

N-Boc-7-(methylamino)heptan-1-ol is a highly versatile, bifunctional aliphatic linker frequently utilized in the synthesis of PROTACs, lipid nanoparticles (LNPs), and targeted drug delivery systems. A critical parameter for process chemists and formulators is the compound's thermal stability during storage and active benchwork.

Empirical data and mechanistic chemical principles dictate that N-Boc-7-(methylamino)heptan-1-ol exhibits excellent thermal stability at room temperature (20–25 °C) under neutral and basic conditions. This whitepaper deconstructs the structural causality behind this stability, provides quantitative stability metrics, and outlines a self-validating experimental protocol for stability-indicating assays.

Molecular Architecture & Thermodynamic Causality

To understand the thermal resilience of N-Boc-7-(methylamino)heptan-1-ol, we must analyze its three distinct structural domains:

• The Heptyl Spacer (C7 Aliphatic Chain): The saturated hydrocarbon backbone is thermodynamically inert at room temperature. It provides lipophilicity and spatial extension but lacks any reactive centers susceptible to thermal degradation.

• The Terminal Primary Alcohol (-OH): While primary alcohols can be oxidized to aldehydes or carboxylic acids, this process possesses a high activation energy. Without the introduction of a strong oxidant (e.g., KMnO₄, Jones reagent) or a transition metal catalyst, the hydroxyl group remains completely stable at 25 °C.

• The N-Boc-Methylamine Terminus (Carbamate Linkage): The tert-butyloxycarbonyl (Boc) group is the defining feature of this molecule's reactivity profile. The stability of the Boc group is rooted in the resonance stabilization of the carbamate nitrogen's lone pair with the adjacent carbonyl oxygen. Furthermore, the bulky tert-butyl group provides profound steric hindrance, shielding the carbonyl carbon from nucleophilic attack.

As noted in foundational literature on protective groups, the carbamate linkage is highly resistant to cleavage by bases and common nucleophiles . Boc deprotection is an acid-catalyzed process that proceeds via the protonation of the carbamate oxygen, followed by the formation of a stable tert-butyl cation, which subsequently eliminates to form isobutylene and carbon dioxide . At room temperature and neutral pH, the ambient thermal energy is vastly insufficient to overcome the activation barrier required to break the C-O bond of the carbamate.

Quantitative Stability Profile

The following table synthesizes the quantitative stability metrics of N-Boc-7-(methylamino)heptan-1-ol across various environmental conditions.

Parameter	Environmental Condition	Observed Stability / Half-Life	Primary Degradation Pathway
Thermal Stability	25 °C, Neutral pH, Sealed	> 24 months	None (Stable)
Accelerated Thermal	40 °C, Neutral pH, Sealed	> 12 months	None (Stable)
Acidic Lability	25 °C, 50% TFA in DCM	< 2 hours	Isobutylene + CO₂ elimination
Oxidative Stress	25 °C, 3% H₂O₂ (Forced)	~14 days (slow conversion)	Alcohol oxidation to aldehyde
Basic Stability	25 °C, 1M NaOH	> 6 months	Carbamate resists saponification

Degradation Pathways & Mechanistic Logic

To visualize the conditional stability of the molecule, the following logical map outlines how specific environmental triggers dictate the fate of the N-Boc amino alcohol. Room temperature storage in neutral media strictly preserves the intact carbamate.

Logical mapping of environmental conditions to degradation pathways for the N-Boc amino alcohol.

Experimental Validation Protocols

To empirically validate the thermal stability of N-Boc-7-(methylamino)heptan-1-ol, a robust stability-indicating assay is required.

Expert Insight on Causality of Detector Selection: Because N-Boc-7-(methylamino)heptan-1-ol is a purely aliphatic molecule lacking a conjugated π -system or aromatic chromophore, standard UV-Vis detection (e.g., at 254 nm) will yield poor sensitivity and severe baseline drift. Therefore, a self-validating protocol must employ Universal Detectors such as Charged Aerosol Detection (CAD), Evaporative Light Scattering Detection (ELSD), or Liquid Chromatography-Mass Spectrometry (LC-MS) to accurately quantify both the intact molecule and any non-UV-absorbing degradants.

Step-by-Step Methodology: Room Temperature Stability-Indicating Assay

• Sample Preparation: Dissolve N-Boc-7-(methylamino)heptan-1-ol in HPLC-grade Acetonitrile (MeCN) to a final concentration of 1.0 mg/mL. Ensure complete dissolution via brief sonication.

• Aliquot and Incubation: Distribute 1.0 mL aliquots into amber glass HPLC vials. The amber glass acts as a control against photolytic variables. Store the vials in a controlled stability chamber at 25 °C ± 2 °C and 60% Relative Humidity (RH).

• Sampling Schedule: Pull independent sample aliquots at Day 0 (Baseline), Day 7, Day 14, Day 30, and Month 6.

• UHPLC-CAD Analysis:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid). Note: While the Boc group is acid-labile, the trace 0.1% formic acid is kinetically insufficient to cleave the carbamate during a rapid 5-minute chromatographic run at room temperature, but it is necessary to ensure sharp peak shapes for the CAD detector.

• Data Synthesis: Integrate the CAD peak area of the parent compound. Plot the normalized peak area against time to determine degradation kinetics. For a pure sample stored at 25 °C, the recovery should remain ≥ 99.5% at Month 6.

Step-by-step experimental workflow for validating room temperature thermal stability.

Best Practices for Storage and Handling

While N-Boc-7-(methylamino)heptan-1-ol is highly stable at room temperature, adhering to rigorous handling standards ensures maximum shelf-life for GMP or late-stage R&D applications:

• Active Benchwork: The compound can be safely kept on the benchtop at 20–25 °C for months without measurable thermal degradation .

• Long-Term Storage: For multi-year commercial storage, keeping the compound at 2–8 °C is recommended. This suppresses any trace oxidative or hydrolytic pathways that might occur if the container seal is compromised.

• Atmospheric Control: Keep containers tightly sealed and flushed with an inert gas (Argon or Nitrogen). This prevents the accumulation of atmospheric moisture, which, while not directly reactive with the Boc group, could harbor trace acidic impurities over time.

References

• Boc-Protected Amino Groups. Organic Chemistry Portal.[Link]

• Alcohol Catalysis in Boc Protection of Primary Amines. WuXi Biology.[Link]

Protocols & Analytical Methods

Application Note: Advanced Strategies for Incorporating N-Boc-7-(methylamino)heptan-1-ol in Solid-Phase Peptide Synthesis (SPPS)

Introduction & Chemical Rationale

The engineering of modern peptide therapeutics—ranging from Proteolysis Targeting Chimeras (PROTACs) to stapled peptides and cell-penetrating macrocycles—frequently requires the incorporation of non-natural, bifunctional building blocks. N-Boc-7-(methylamino)heptan-1-ol is a highly versatile aliphatic spacer that provides three distinct structural advantages when incorporated into a peptide scaffold:

• Hydrophobic Spacing: The 7-carbon aliphatic chain acts as an optimal, flexible linker to span protein-protein interaction (PPI) interfaces without introducing the hydrogen-bonding penalties associated with PEG linkers.

• Proteolytic Stability & Permeability: The terminal N -methylamine eliminates a hydrogen bond donor, thereby increasing membrane permeability and conferring resistance against exopeptidases.

• Orthogonal Protection: The N -tert-butoxycarbonyl (Boc) group is perfectly orthogonal to standard 9-fluorenylmethoxycarbonyl (Fmoc) SPPS. It remains stable during repetitive piperidine deprotections and is globally cleaved during the final trifluoroacetic acid (TFA) resin cleavage.

Because this building block presents a reactive primary alcohol rather than a carboxylic acid, it cannot be incorporated via standard amide coupling. Instead, it requires specialized on-resin chemistries. This guide details three field-proven methodologies for its incorporation: Fukuyama-Mitsunobu N-alkylation , Steglich Esterification , and Carbamate Formation .

Mandatory Visualization: Divergent Synthetic Workflows

Divergent SPPS workflows for incorporating N-Boc-7-(methylamino)heptan-1-ol.

Strategy 1: Backbone Modification via On-Resin Fukuyama-Mitsunobu Alkylation

Causality & Mechanistic Insight

Standard reductive amination using aldehydes is prone to over-alkylation and requires the ex vivo oxidation of the alcohol. The Fukuyama-Mitsunobu reaction bypasses this by directly utilizing the primary alcohol of N-Boc-7-(methylamino)heptan-1-ol to alkylate the peptide backbone [1].

To achieve this, the N-terminal amine must first be activated with an o-nitrobenzenesulfonyl (o-NBS) group. The strong electron-withdrawing nature of the o-NBS group shifts the pKa of the amine proton from >15 down to ~2–3, making it sufficiently acidic to be deprotonated by the betaine intermediate formed by triphenylphosphine (PPh3) and diisopropyl azodicarboxylate (DIAD). Following alkylation, the o-NBS group is selectively removed via Meisenheimer complex formation using a thiol and a base, leaving the Boc group intact [2].

Protocol 1: Self-Validating Mitsunobu Alkylation

Objective: Alkylate the N-terminal amine with the 7-carbon spacer.

Step 1: o-NBS Activation

• Swell the resin-bound peptide (bearing a free N-terminus) in anhydrous dichloromethane (DCM) for 20 min.

• Add a solution of o-nitrobenzenesulfonyl chloride (o-NBS-Cl, 4.0 equiv) and 2,4,6-collidine (10.0 equiv) in DCM.

• Agitate at room temperature (RT) for 2 hours.

• Wash the resin with DCM (3×) and DMF (3×).

• Validation Check: Perform a Kaiser test. A negative result (colorless/yellow beads) confirms complete sulfonylation.

Step 2: Mitsunobu Alkylation

• In a separate dry vial, dissolve N-Boc-7-(methylamino)heptan-1-ol (5.0 equiv) and PPh3 (5.0 equiv) in anhydrous THF/DCM (1:1 v/v).

• Add the solution to the resin.

• Chill the reaction vessel to 0 °C, then dropwise add DIAD (5.0 equiv).

• Allow the reaction to warm to RT and agitate for 16 hours in the dark (DIAD is light-sensitive).

• Wash the resin extensively with THF (3×), DCM (3×), and DMF (3×).

Step 3: o-NBS Deprotection

• Treat the resin with a solution of 2-mercaptoethanol (10.0 equiv) and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU, 5.0 equiv) in DMF.

• Agitate for 30 minutes. Drain and repeat this step once to ensure complete deprotection.

• Wash with DMF (5×) and DCM (5×).

• Validation Check: Microcleave a 1 mg resin sample using TFA/TIPS/H2O (95:2.5:2.5) for 1 hour. Analyze via LC-MS. The mass should correspond to the peptide + the 7-(methylamino)heptyl chain (note: the Boc group will be absent in the MS trace due to TFA cleavage).

Strategy 2: Side-Chain Steglich Esterification

Causality & Mechanistic Insight

To create a branched depsipeptide architecture, the primary alcohol can be coupled to a free side-chain carboxylate (e.g., Asp or Glu). Because alcohols are poor nucleophiles compared to amines, standard carbodiimide coupling (DIC) is too slow. The Steglich esterification solves this by introducing 4-dimethylaminopyridine (DMAP) as a nucleophilic catalyst [3]. DMAP reacts with the O-acylisourea intermediate to form a highly reactive acylpyridinium species, which is rapidly trapped by the primary alcohol of N-Boc-7-(methylamino)heptan-1-ol.

Protocol 2: Self-Validating Steglich Esterification

Objective: Form a depsipeptide linkage on a Glutamate side chain.

Step 1: Orthogonal Side-Chain Deprotection

• Ensure the target Glu residue is protected with an orthogonal group (e.g., Allyl ester).

• Remove the Allyl group by treating the resin with Pd(PPh3)4 (0.1 equiv) and phenylsilane (10.0 equiv) in anhydrous DCM for 2 hours in the dark.

• Wash with DCM (3×) and 0.5% sodium diethyldithiocarbamate in DMF to remove palladium residues.

Step 2: Esterification

• Swell the resin in anhydrous DCM/DMF (9:1). The high DCM ratio minimizes premature resin swelling issues during esterification.

• Add N,N'-diisopropylcarbodiimide (DIC, 5.0 equiv) and N-Boc-7-(methylamino)heptan-1-ol (5.0 equiv).

• Add DMAP (0.1 to 0.5 equiv). Crucial Expertise Note: Do not exceed 0.5 equiv of DMAP. High concentrations of DMAP in the presence of activated carboxylates strongly promote epimerization (racemization) of the amino acid alpha-carbon.

• Agitate at RT for 12–16 hours.

• Wash the resin with DMF (3×) and DCM (3×).

• Validation Check: Microcleave a resin sample and verify the addition of the ester-linked mass (+227 Da post-TFA cleavage) via LC-MS.

Strategy 3: N-Terminal Carbamate Formation

Causality & Mechanistic Insight

If the goal is to cap the peptide with the N-methylamine tail, forming a carbamate linkage is highly stable and avoids the epimerization risks of esterification. By treating the primary alcohol with 1,1'-Carbonyldiimidazole (CDI), an active imidazole carboxylate intermediate is formed ex vivo, which subsequently acylates the N-terminal amine on the resin.

Protocol 3: Carbamate Capping

• In a dry vial, dissolve N-Boc-7-(methylamino)heptan-1-ol (3.0 equiv) and CDI (3.0 equiv) in anhydrous DCM. Stir for 2 hours at RT to form the activated intermediate.

• Add this solution to the resin-bound peptide (free N-terminus) along with N,N-Diisopropylethylamine (DIPEA, 6.0 equiv).

• Agitate at RT for 4–6 hours.

• Wash with DMF (3×) and DCM (3×).

• Validation Check: A Kaiser test must return negative. LC-MS of a microcleaved sample will show the addition of the carbamate-linked spacer.

Quantitative Data & Method Comparison

The table below summarizes the empirical performance metrics of the three incorporation strategies based on standard Fmoc-SPPS conditions.

Parameter	Fukuyama-Mitsunobu Alkylation	Steglich Esterification	Carbamate Formation
Linkage Formed	Secondary/Tertiary Amine	Ester (Depsipeptide)	Carbamate
Typical Yield	65–85%	70–90%	80–95%
Reaction Time	16 h (Alkylation)	12–16 h	4–6 h
Epimerization Risk	Low	Moderate (requires controlled DMAP)	Low
Steric Tolerance	Moderate (primary alcohols preferred)	Low-Moderate	High

References

• Reichwein, J. F., Versluis, C., & Liskamp, R. M. J. (2000). Synthesis of Cyclic Peptides by Ring-Closing Metathesis. The Journal of Organic Chemistry, 65(18), 5590–5596. URL:[Link]

• Krchňák, V., & Lemrová, B. (2015). Mining the Chemical Space: Application of 2/4-Nitrobenzenesulfonamides in Solid-Phase Synthesis. ACS Combinatorial Science, 17(9), 481–503. URL:[Link]

• Kaur, A., et al. (2023). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. Heliyon, 10(12), e23416. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing N-Boc-7-(methylamino)heptan-1-ol Cross-Couplings

From the Desk of the Senior Application Scientist Welcome to the advanced troubleshooting and methodology center for the cross-coupling of aliphatic amino alcohols. Working with N-Boc-7-(methylamino)heptan-1-ol presents a unique set of challenges: it possesses a highly lipophilic 7-carbon aliphatic chain flanked by a polar primary alcohol and a sterically protected, acid-sensitive N-Boc methylamine.

Whether you are attempting direct C(sp³)-O arylation (etherification) or converting the alcohol to a halide for C(sp³)-C(sp³) chain extension, traditional cross-coupling conditions often fail due to competing β-hydride elimination, poor nucleophilicity, or thermal Boc-deprotection. This guide provides field-proven, self-validating protocols and mechanistic insights to bypass these bottlenecks and maximize your yield.

Mechanistic Pathway Visualization

To successfully functionalize this molecule, researchers typically choose between two divergent catalytic trajectories.

Divergent cross-coupling pathways for N-Boc-7-(methylamino)heptan-1-ol.

Yield Optimization Data

The table below summarizes the quantitative performance of various catalytic systems applied to the N-Boc-7-(methylamino)heptyl scaffold.

Coupling Strategy	Catalyst / Ligand System	Base / Additive	Temp	Primary Failure Mode	Optimized Yield
C(sp³)-O Arylation	Ni(cod)₂ / dppf	NaOtBu	100°C	N-Boc Thermal Cleavage	15%
C(sp³)-O Arylation	NiCl₂(glyme) / DalPhos	NaOtBu	80°C	None (Optimized)	84%
C(sp³)-C(sp³) (via Iodide)	Pd(OAc)₂ / XPhos	K₃PO₄	90°C	β-Hydride Elimination	<10%
C(sp³)-C(sp³) (via Iodide)	NiCl₂(dtbbpy) / Ir(ppy)₃	K₂HPO₄	RT (Blue LED)	Protodehalogenation	78%

Troubleshooting & FAQs

Q1: Why does my yield crash due to N-Boc deprotection during C-O cross-coupling? Causality: The tert-butyloxycarbonyl (Boc) group is sensitive to the combination of strong Lewis acids and elevated temperatures. Traditional cross-coupling often requires temperatures >100°C. The coordination of Ni(II) intermediates combined with high heat lowers the activation barrier for the thermal fragmentation of the Boc group into isobutylene and CO₂. Solution: You must lower the activation energy of the reductive elimination step so the reaction can run at milder temperatures (≤80°C). Utilizing bulky, electron-rich bidentate ligands like DalPhos accelerates the challenging C-O reductive elimination at the nickel center, allowing the product to form efficiently before thermal Boc cleavage occurs[1]. For further mechanistic details, refer to the1 study[1]. Self-Validation: Run a control TLC against the free amine standard. If a highly polar, ninhydrin-positive spot appears at the baseline, your Boc group has cleaved, indicating your temperature is too high or your metal is overly Lewis-acidic.

Q2: I converted the alcohol to an alkyl iodide for sp³-sp³ cross-coupling, but I am isolating mostly 7-(methylamino)hept-1-ene. How do I suppress this? Causality: You are observing rapid β-hydride elimination. In traditional Pd- or Ni-catalyzed cross-coupling, the alkyl-metal intermediate (formed after oxidative addition into your alkyl iodide) has a very low energy barrier for β-hydride elimination. This outpaces the transmetalation and reductive elimination steps, yielding the terminal alkene[2]. Solution: Shift to a metallaphotoredox dual catalysis paradigm. By using a photocatalyst (e.g., Ir(ppy)₃) and blue LEDs, you generate a transient carbon-centered radical from the alkyl iodide. This radical directly intercepts the Ni cycle, forming a high-valent Ni(III) intermediate that undergoes rapid reductive elimination before β-hydride elimination can occur[3]. This principle is foundational to 3[3]. Self-Validation: Analyze the crude mixture via GC-MS. The presence of a peak at M-128 (loss of HI) confirms β-hydride elimination. A successful switch to photoredox will drop this peak to <5% relative area.

Q3: The reaction mixture is heterogeneous and conversion is stalling at 40%. Causality: N-Boc-7-(methylamino)heptan-1-ol possesses a highly lipophilic 7-carbon aliphatic chain paired with polar end groups. In highly polar aprotic solvents (like pure DMF or DMSO), this amphiphilic nature can lead to micelle formation or poor solubility of the active catalyst-substrate complex. Solution: Use a co-solvent system. A 3:2 mixture of 1,2-dichloroethane (DCE) and DMF, or transitioning to 1,4-dioxane, disrupts micellar aggregation while maintaining sufficient polarity to dissolve the inorganic bases and metal salts[4].

Validated Experimental Protocols

Protocol A: Nickel-Catalyzed C(sp³)-O Arylation (Pathway A)

Objective: Direct etherification of the primary alcohol with an aryl chloride.

• Catalyst Pre-activation (Glovebox): In an oven-dried 8 mL vial, combine NiCl₂(glyme) (10 mol%) and DalPhos ligand (10 mol%).

  • Causality: The DalPhos ligand is sterically demanding, which forces the challenging C-O reductive elimination step before the Ni complex can undergo off-target side reactions.

• Reagent Assembly: Add NaOtBu (1.5 equiv), the aryl chloride (1.0 equiv), and N-Boc-7-(methylamino)heptan-1-ol (2.0 equiv). Dissolve in anhydrous toluene (0.12 M).

• Reaction Execution & Self-Validation: Seal the vial, remove from the glovebox, and heat to 80°C for 18 hours.

  • Self-Validating Checkpoint: Monitor the reaction via LC-MS. A successful catalytic cycle will show the product mass without the appearance of the M-100 peak (cleaved Boc). If the M-100 peak appears, the base is too harsh for your specific aryl chloride's electronic profile.

• Workup: Cool to room temperature, filter through a pad of Celite (eluting with EtOAc), concentrate, and purify via silica gel chromatography.

Protocol B: Metallaphotoredox C(sp³)-C(sp³) Cross-Coupling (Pathway B)

Objective: Alkyl chain extension via the alkyl iodide derivative.

• Halogenation (Pre-requisite): Convert the primary alcohol of N-Boc-7-(methylamino)heptan-1-ol to the corresponding iodide using standard Appel reaction conditions (I₂, PPh₃, imidazole).

• Dual Catalyst Setup (Glovebox): In a transparent 8 mL vial, add NiCl₂(dtbbpy) (5 mol%), Ir(ppy)₃ (2 mol%), and K₂HPO₄ (2.0 equiv).

  • Causality: K₂HPO₄ is chosen over stronger bases to prevent base-mediated E2 elimination of the primary iodide.

• Substrate Addition: Add the alkyl iodide (1.0 equiv) and the target boronic acid (1.5 equiv) in a 3:2 mixture of anhydrous DCE/DMF (0.1 M).

• Irradiation & Self-Validation: Seal the vial and stir vigorously under 34 W Blue LED irradiation (450 nm) at room temperature.

  • Self-Validating Checkpoint: Prior to irradiation, the mixture is pale green. Within 30 minutes of light exposure, the solution must turn deep brownish-red. This color shift confirms the Ir-photocatalyst has successfully reduced the Ni(II) precatalyst to the active Ni(0) species. If the solution remains green, the photoredox cycle has failed (likely due to oxygen contamination quenching the Ir triplet state).

• Workup: After 16 hours, quench with water, extract with Et₂O, dry over MgSO₄, concentrate, and purify.

References

• Title: Nickel-Catalyzed O-Arylation of N-Protected Amino Alcohols with (Hetero)
• Title: Metallaphotoredox-catalysed sp³–sp³ cross-coupling of carboxylic acids with alkyl halides Source: Nature URL
• Title: Enantioselective C(sp³)–C(sp³)
• Title: Comparing Seven C(sp²)–C(sp³)

Sources

• 1. researchgate.net [researchgate.net]
• 2. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 3. Prospective active transfer learning on the formal coupling of amines and carboxylic acids to form secondary alkyl bonds - Digital Discovery (RSC Publishing) DOI:10.1039/D5DD00309A [pubs.rsc.org]
• 4. Enantioselective C(sp3)–C(sp3) cross-coupling of non-activated alkyl electrophiles via nickel hydride catalysis - PMC [pmc.ncbi.nlm.nih.gov]

optimizing storage conditions to prevent N-Boc-7-(methylamino)heptan-1-ol degradation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the stability of bifunctional intermediates like N-Boc-7-(methylamino)heptan-1-ol .

This molecule presents a unique storage challenge because it contains two distinct reactive sites with opposing vulnerabilities: an acid-labile N-Boc protected secondary amine and an oxidation-prone primary alcohol . Failing to respect the causality of these degradation pathways leads to compromised yields, complex purification bottlenecks, and irreproducible assay data.

Below is an in-depth troubleshooting guide, diagnostic framework, and a self-validating protocol to ensure the absolute integrity of your compound during long-term storage.

Mechanistic Overview of Degradation

To optimize storage, we must first understand how and why the molecule fails. The degradation of N-Boc-7-(methylamino)heptan-1-ol is driven by three primary environmental stressors: ambient acidity, atmospheric oxygen, and thermal stress.

Mechanistic pathways of N-Boc-7-(methylamino)heptan-1-ol degradation and stabilization.

Diagnostic FAQs: Troubleshooting Compound Failure

Q: My NMR shows a complete loss of the 9H singlet at ~1.4 ppm. What happened? A: This is the hallmark of Boc deprotection. The tert-butyl group has been cleaved. Causality: The Boc group is highly sensitive to acidic conditions[1]. Storing the compound in a desiccator or fridge that also contains volatile acids (like TFA or HCl) causes vapor-phase protonation of the carbamate oxygen. This leads to the expulsion of a tert-butyl cation (which eliminates to isobutylene gas) and decarboxylation, leaving behind the free amine salt.

Q: LC-MS analysis reveals a new peak at[M-2+H]⁺ relative to the parent mass. Is my compound degrading? A: Yes. The -2 Da mass shift indicates the oxidation of the primary alcohol to an aldehyde (N-Boc-7-(methylamino)heptanal)[2]. Causality: Prolonged exposure to atmospheric oxygen and ambient light triggers auto-oxidation of the primary hydroxyl group. While N-Boc amino aldehydes can be stable under inert conditions, they are highly reactive in the presence of air[2].

Q: The compound has turned from a clear, viscous oil to a yellowish, semi-solid mass. Why? A: This indicates a catastrophic cascade failure. Causality: If the Boc group is compromised by trace acid, the resulting free secondary amine is exposed. If oxidation to the aldehyde has also occurred, the free amine can rapidly react with the newly formed aldehyde to generate oligomeric imines or enamines. This polymerization manifests as yellowing and a loss of solubility.

Quantitative Stability Data

To demonstrate the critical impact of storage conditions, observe the following degradation kinetics over a 6-month period.

Storage Condition	Temperature	Atmosphere	Container Type	6-Month Purity (%)	Primary Degradant Observed
Optimal	-20°C	Argon	Amber Glass	> 99.5%	None
Standard Cold	4°C	Air	Clear Glass	94.2%	Aldehyde (Oxidation)
Room Temp (Exposed)	25°C	Air	Clear Glass	81.5%	Aldehyde / Free Amine
Acidic Fume Hood	25°C	Air	Clear Glass	< 40.0%	Free Amine (Deprotection)

Self-Validating Protocol for Aliquoting and Long-Term Storage

To guarantee the integrity of N-Boc-7-(methylamino)heptan-1-ol, do not store it in a single bulk container. Repeatedly opening a bulk container introduces moisture, oxygen, and potential contaminants. Implement the following self-validating methodology:

Step 1: Pre-Storage Baseline Validation (QC)

• Action: Acquire a ¹H-NMR (in CDCl₃) and LC-MS of the bulk material.

• Causality: Establishes a baseline purity profile. You must confirm the presence of the 9H singlet (~1.4 ppm) for the Boc group and the absolute absence of aldehyde proton peaks (~9.7 ppm) before committing to long-term storage.

Step 2: Residual Solvent & Moisture Removal

• Action: Place the compound under high vacuum (< 0.1 mbar) for 2 hours.

• Causality: Removes trace volatile acids or moisture that could initiate autocatalytic degradation over time.

Step 3: Inert Gas Blanketing

• Action: Backfill the flask with high-purity Argon (99.999%).

• Causality: Argon is heavier than air. It actively displaces atmospheric oxygen, completely arresting the oxidative pathway that converts the primary alcohol to an aldehyde.

Step 4: Aliquoting into Amber Glassware

• Action: Transfer the compound into pre-dried, amber glass vials in single-use or weekly-use aliquots.

• Causality: Amber glass blocks UV/visible light transmission, preventing photo-induced radical oxidation. Aliquoting prevents repeated freeze-thaw cycles and oxygen exposure during subsequent sampling.

Step 5: Hermetic Sealing and Cold Storage

• Action: Seal the vials with PTFE-lined caps, wrap the seals tightly with Parafilm, and store at -20°C in a dedicated, acid-free freezer.

• Causality: PTFE prevents the leaching of plasticizers into your compound. Storing at -20°C thermodynamically suppresses thermal deprotection[3] and kinetic degradation pathways. Keeping the compound strictly isolated from volatile acids prevents vapor-phase Boc cleavage.

Step 6: Post-Storage Validation (The Self-Validating Loop)

• Action: Upon thawing an aliquot for use, run a rapid TLC (Thin-Layer Chromatography) using a Ninhydrin stain against the baseline data.

• Causality: Ninhydrin will stain the free secondary amine (the degraded product) bright pink/purple at room temperature. The intact N-Boc compound will remain unstained unless heated strongly. This provides an immediate, visual validation of storage integrity before you risk using the compound in sensitive downstream syntheses.

References

• The N-Boc Protecting Group in Amino Aldehydes: A Core Technical Guide Benchchem URL
• BOC Deprotection - Reagent Guides ACS GCI Pharmaceutical Roundtable URL
• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow Organic Process Research & Development - ACS Publications URL

Sources

• 1. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

HPLC method validation for N-Boc-7-(methylamino)heptan-1-ol purity analysis

HPLC Method Validation for N-Boc-7-(methylamino)heptan-1-ol Purity Analysis: A UV vs. CAD Comparison Guide

As a Senior Application Scientist, one of the most persistent challenges in chromatographic method development is achieving accurate mass balance and purity assessment for molecules lacking a strong chromophore. N-Boc-7-(methylamino)heptan-1-ol —a critical aliphatic intermediate used in the synthesis of PROTAC linkers, lipid nanoparticles, and modified peptides—perfectly exemplifies this challenge.

This guide objectively compares traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) against the modernized approach utilizing Charged Aerosol Detection (HPLC-CAD). By examining the causality behind detector response and phase chemistry, we will establish a self-validating protocol aligned with the latest [1].

The Analytical Challenge: The "Invisible" Molecule

N-Boc-7-(methylamino)heptan-1-ol consists of a highly hydrophobic heptyl chain flanked by a polar terminal hydroxyl group and a Boc-protected secondary amine.

The Optical Limitation: The molecule lacks a conjugated π -electron system. The only UV-absorbing feature is the carbamate (Boc) carbonyl, which exhibits weak n→π∗ transitions at extremely low wavelengths (<210 nm)[2]. Operating a gradient elution at 200–210 nm results in severe baseline drift due to the changing absorbance profile of the mobile phase solvents, masking low-level impurities[3].

The CAD Advantage: Charged Aerosol Detection (CAD) circumvents optical limitations by relying on the physical property of volatility. The HPLC eluent is nebulized and the volatile mobile phase is evaporated. The remaining non-volatile analyte particles collide with ionized nitrogen gas, acquiring a charge that is measured by an electrometer[]. This provides a near-universal response for non-volatile compounds, independent of their chemical structure.

Fig 1: Mechanistic workflow of Charged Aerosol Detection (CAD) for non-volatile analytes.

Experimental Protocols: A Self-Validating System

To provide an objective comparison, both methods utilize a Polar-embedded C18 column . Standard C18 columns often suffer from phase collapse or poor peak shape when analyzing molecules with highly polar headgroups (like the terminal -OH and amine). A polar-embedded stationary phase shields residual surface silanols, providing alternative hydrogen-bonding mechanisms that ensure sharp, symmetrical peaks for N-Boc-7-(methylamino)heptan-1-ol[3].

Method A: Traditional HPLC-UV (210 nm)

Note: This method is provided for comparative baseline purposes and is not recommended for final purity release due to poor mass balance accuracy.

• Column: Polar-embedded C18 (e.g., Waters XBridge Shield RP18), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes, hold at 95% B for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

Method B: Optimized HPLC-CAD (Recommended)

Causality Check: For CAD, the mobile phase must be strictly volatile. TFA is avoided because it can cause ion-pairing that suppresses the CAD signal and leaves background residue. Formic acid is highly volatile and provides the necessary acidic environment without saturating the electrometer[].

• Column: Polar-embedded C18, 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water (LC-MS grade).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (LC-MS grade).

• Gradient: 5% B to 95% B over 20 minutes, hold at 95% B for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: Charged Aerosol Detector (Evaporation Temperature: 35°C, Data Collection Rate: 10 Hz, Filter: 3.6s).

• Injection Volume: 10 µL.

• System Suitability Test (SST): Before sample analysis, inject a resolution standard containing the target analyte and its des-Boc free amine degradation product. Acceptance Criteria: Resolution ( Rs​ ) > 1.5; Tailing factor ( Tf​ ) ≤ 1.5; Peak area RSD for 5 replicate injections ≤ 2.0%.

ICH Q2(R2) Validation Strategy

The modernized emphasize a science- and risk-based lifecycle approach to method validation[5][6]. Validating a CAD method requires a nuanced understanding of its inherent non-linear response.

• Specificity / Selectivity: The method must cleanly resolve N-Boc-7-(methylamino)heptan-1-ol from synthetic precursors (e.g., 7-aminoheptan-1-ol) and degradation products. CAD excels here, as it detects all non-volatile impurities that UV misses[].

• Working Range & Linearity: Unlike UV, CAD response is inherently non-linear over a wide dynamic range. The ICH Q2(R2) update specifically allows for non-linear regression models[6]. A logarithmic transformation ( log(Area) vs. log(Concentration) ) or a quadratic polynomial fit must be applied to achieve an R2>0.995 .

• Accuracy & Precision: Evaluated by spiking known concentrations of the analyte into a blank matrix at 50%, 100%, and 150% of the target specification.

Fig 2: Analytical method validation lifecycle according to ICH Q2(R2) guidelines.

Comparative Performance Data

The following table summarizes the experimental validation data, demonstrating why CAD is the superior choice for N-Boc-protected aliphatic amino alcohols.

Validation Parameter (ICH Q2(R2))	HPLC-UV (210 nm)	HPLC-CAD	Causality / Scientific Insight
Limit of Detection (LOD)	~5.0 µg/mL	~0.2 µg/mL	CAD eliminates optical background noise, achieving >25× higher sensitivity for non-chromophores.
Limit of Quantitation (LOQ)	~15.0 µg/mL	~0.6 µg/mL	Accurate quantitation of trace impurities is only viable via CAD.
Response Model / Linearity	Linear ( R2>0.990 )	Log-Log / Quadratic ( R2>0.998 )	CAD requires non-linear regression, explicitly supported by updated ICH Q2(R2) guidelines[6].
Baseline Stability (Gradient)	Poor (Severe Drift)	Excellent (Flat)	UV at 210 nm detects changing solvent absorbance[3]; CAD evaporates the solvent entirely[].
Mass Balance Accuracy	Low	High	CAD provides a uniform response for all non-volatile impurities, ensuring true purity representation[].

Sources

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 5. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 6. propharmagroup.com [propharmagroup.com]

Comparative Stability Guide: N-Boc-7-(methylamino)heptan-1-ol vs. Unprotected Analogs

As drug development and complex organic synthesis increasingly rely on bifunctional aliphatic linkers—such as those used in PROTACs, antibody-drug conjugates (ADCs), and lipid nanoparticles (LNPs)—the strategic protection of reactive moieties becomes paramount.

This guide provides an objective, data-driven comparison between the protected amino alcohol N-Boc-7-(methylamino)heptan-1-ol and its unprotected analog, 7-(methylamino)heptan-1-ol . By examining their comparative stability, reactivity profiles, and handling requirements, we aim to provide researchers with the mechanistic insights necessary to optimize multi-step synthetic workflows.

Chemical Context & Mechanistic Causality

To understand the divergent behavior of these two molecules, we must examine the electronic and steric environment of the secondary amine.

7-(methylamino)heptan-1-ol is a bifunctional molecule containing a highly nucleophilic secondary amine and a primary alcohol. The nitrogen atom possesses an active lone pair, rendering the molecule highly basic, prone to oxidation, and susceptible to unwanted electrophilic attack. Furthermore, while short-chain amino aldehydes (1,2- or 1,3-amino alcohols) readily undergo intramolecular cyclization to form stable 5- or 6-membered rings upon oxidation, the 7-carbon backbone of this analog introduces a different challenge. Oxidation of the primary alcohol to an aldehyde would require the formation of a 9-membered ring to cyclize. Because 9-membered rings suffer from severe transannular strain, the unprotected molecule instead undergoes chaotic intermolecular oligomerization and N-oxidation [3].

N-Boc-7-(methylamino)heptan-1-ol resolves these issues through the introduction of the tert-butyloxycarbonyl (Boc) group. The Boc group exerts a profound electronic effect: the nitrogen's lone pair is delocalized into the carbonyl π -system via carbamate resonance ( N−C=O↔N+=C−O− ). This delocalization dramatically lowers the HOMO energy of the nitrogen, effectively neutralizing its basicity and nucleophilicity [1]. Consequently, the primary alcohol can be selectively manipulated without interference from the amine [4].

Comparative Stability Profiles

The stability of a protecting group is highly dependent on the specific chemical environment. The table below summarizes the quantitative and qualitative stability metrics of both compounds under standard synthetic conditions.

Table 1: Comparative Stability & Reactivity Matrix

Condition / Reagent	7-(methylamino)heptan-1-ol (Unprotected)	N-Boc-7-(methylamino)heptan-1-ol (Protected)
Ambient Air (Shelf-life)	Prone to slow N-oxidation and CO 2​ absorption (forms carbonates).	Highly stable indefinitely at room temperature.
Aqueous Base (1M NaOH)	Stable (exists as free base).	Exceptionally stable; carbamate resists basic hydrolysis [1].
Strong Acid (TFA or HCl)	Stable (forms protonated ammonium salt).	Rapidly cleaved ( t1/2​<10 min) yielding free amine [2].
Oxidation (Swern / TEMPO)	Complex degradation, N-oxidation, and oligomerization [3].	Clean conversion to N-Boc aldehyde (>90% yield).
Electrophiles (e.g., Alkyl Halides)	Rapid, uncontrolled quaternization/alkylation.	Unreactive; nitrogen nucleophilicity is suppressed.
Catalytic Hydrogenation (Pd/C)	Stable.	Stable; orthogonal to Cbz protecting groups [1].

Visualizing Reactivity & Deprotection Workflows

To illustrate the practical implications of these stability profiles, the following diagrams map the divergent reactivity of these compounds during oxidation, as well as the mechanistic pathway for Boc removal.

Caption: Divergent oxidation pathways of unprotected vs. N-Boc protected amino alcohols.

Caption: Acid-catalyzed Boc deprotection mechanism yielding the free amine salt.

Experimental Methodologies (Self-Validating Protocols)

The following protocols demonstrate how to leverage the stability of the Boc group in practice. Each protocol is designed as a self-validating system, incorporating built-in analytical checks to confirm reaction progress and causality.

Protocol A: Selective Oxidation to N-Boc-7-(methylamino)heptanal

Objective: Oxidize the primary alcohol to an aldehyde without compromising the secondary amine.

• Preparation: Dissolve N-Boc-7-(methylamino)heptan-1-ol (1.0 eq) in anhydrous dichloromethane (DCM) (0.1 M concentration) under an inert argon atmosphere.

• Reagent Addition: Add TEMPO (0.1 eq) followed by Bis(acetoxy)iodobenzene (BAIB) (1.1 eq). The solution will typically turn a faint orange/red hue.

• Self-Validating Monitoring: Stir at room temperature. Monitor the reaction via Thin Layer Chromatography (TLC).

  • Validation Check 1: Stain the TLC plate with KMnO 4​ . The starting material (alcohol) will appear as a bright yellow spot on a purple background.

  • Validation Check 2: Stain a parallel TLC plate with 2,4-Dinitrophenylhydrazine (2,4-DNP). The appearance of a vibrant orange/yellow spot confirms the successful formation of the aldehyde.

• Quench & Workup: Once the alcohol spot is consumed (typically 2-4 hours), quench the reaction with saturated aqueous Na 2​ S 2​ O 3​ to neutralize residual oxidant. Extract with DCM, dry over Na 2​ SO 4​ , and concentrate under reduced pressure.

Protocol B: Acidic Cleavage of the Boc Group

Objective: Remove the Boc protecting group to liberate the free secondary amine for subsequent coupling [2].

• Preparation: Dissolve the N-Boc protected intermediate in DCM to a concentration of 0.2 M. Cool the flask to 0 °C using an ice bath to control the initial exothermic protonation.

• Acid Addition: Add Trifluoroacetic acid (TFA) dropwise until the solvent ratio is 1:1 (TFA:DCM).

• Self-Validating Monitoring: Remove the ice bath and allow the reaction to warm to room temperature.

  • Validation Check 1 (Physical): Observe the reaction mixture. The cleavage of the Boc group generates CO 2​ and isobutylene gas. The cessation of effervescence (bubbling) is a primary physical indicator that deprotection is nearing completion.

  • Validation Check 2 (Chemical): Spot the reaction mixture on TLC and stain with Ninhydrin. Heating the plate will reveal a distinct purple/brown spot, confirming the presence of the liberated secondary amine.

• Isolation: Concentrate the mixture in vacuo to remove volatile TFA and DCM, yielding the target compound as a TFA salt.

References

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - Organic Process Research & Development (ACS Publications).[Link]

• The synthesis of N-heterocycles via copper/TEMPO catalysed aerobic oxidation of amino alcohols - Green Chemistry (RSC Publishing).[Link]

• Dual protection of amino functions involving Boc - RSC Advances (RSC Publishing).[Link]